molecular formula AlP B1213652 Aluminum phosphide CAS No. 20859-73-8

Aluminum phosphide

Cat. No.: B1213652
CAS No.: 20859-73-8
M. Wt: 57.9553 g/mol
InChI Key: PPNXXZIBFHTHDM-UHFFFAOYSA-N
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Description

Aluminum phosphide is a highly toxic inorganic compound with the chemical formula AlP. It is commonly used as a fumigant and pesticide, particularly for stored cereal grains. This compound appears as a yellow or gray crystalline solid and is known for its garlic-like odor. This compound is also utilized as a wide band gap semiconductor in various electronic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Aluminum phosphide is synthesized by the direct combination of aluminum and phosphorus elements. The reaction is as follows: [ 4Al + P_4 \rightarrow 4AlP ] This reaction must be conducted under controlled conditions to avoid exposure to moisture, as the presence of water can lead to the generation of toxic phosphine gas .

Industrial Production Methods: In industrial settings, this compound is produced by heating aluminum and red phosphorus in a vacuum or inert atmosphere. The reaction is typically carried out at high temperatures to ensure complete conversion of the reactants to the desired product. The resulting this compound is then cooled and ground into a fine powder for use in various applications .

Types of Reactions:

    Hydrolysis: this compound reacts with water to produce aluminum hydroxide and phosphine gas: [ AlP + 3H_2O \rightarrow Al(OH)_3 + PH_3 ]

    Acid Reaction: When exposed to acids, this compound releases phosphine gas: [ AlP + 3H^+ \rightarrow Al^{3+} + PH_3 ]

Common Reagents and Conditions:

    Water: Reacts with this compound to produce phosphine gas.

    Acids: Facilitate the release of phosphine gas from this compound.

Major Products:

    Phosphine Gas (PH_3): A highly toxic and flammable gas produced during the hydrolysis and acid reactions of this compound.

    Aluminum Hydroxide (Al(OH)_3): A byproduct of the hydrolysis reaction.

Scientific Research Applications

Aluminum phosphide has several scientific research applications across various fields:

Mechanism of Action

The primary mechanism of action of aluminum phosphide is the release of phosphine gas upon exposure to moisture or acids. Phosphine gas inhibits cellular respiration by disrupting the electron transport chain in mitochondria, leading to the production of reactive oxygen species (ROS). This results in oxidative stress, cellular damage, and ultimately, cell death. The heart is particularly susceptible to the toxic effects of phosphine gas, leading to cardiovascular complications .

Comparison with Similar Compounds

    Zinc Phosphide (Zn_3P_2): Another phosphide used as a rodenticide and fumigant. It also releases phosphine gas upon hydrolysis.

    Calcium Phosphide (Ca_3P_2): Used in pyrotechnics and as a rodenticide. It reacts with water to produce phosphine gas.

Uniqueness of Aluminum Phosphide:

This compound’s unique combination of high toxicity and semiconductor properties makes it a valuable compound in both pest control and electronic industries.

Properties

IUPAC Name

alumanylidynephosphane
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InChI

InChI=1S/Al.P
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InChI Key

PPNXXZIBFHTHDM-UHFFFAOYSA-N
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Canonical SMILES

[Al]#P
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Molecular Formula

AlP
Record name ALUMINUM PHOSPHIDE
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Molecular Weight

57.955300 g/mol
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Physical Description

Aluminum phosphide is a dark gray or dry, yellow, crystalline solid. It reacts with moisture to give phosphine, a flammable and poisonous gas. Normally, phosphine will spontaneously ignite upon contact with air. If there is an excess of water, the phosphine fire will not normally ignite any surrounding combustible material., Aluminum phosphide pesticide appears as dark gray or dark yellow solid. Contact may irritate skin, eyes, and mucous membranes. Toxic by ingestion, inhalation and skin absorption. Used as an insecticide., Dark gray or dark yellow crystals; [ICSC], DARK GREY OR YELLOW CRYSTALS.
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Solubility

Reacts with water, Though stable when dry, it reacts with moist air, and violently with acids., Solubility in water: reaction
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Density

2.85 at 59 °F (EPA, 1998) - Denser than water; will sink, 2.40 g/cu cm at 25 °C, Relative density (water = 1): 2.9
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Vapor Pressure

Very low, even at 1000 °C
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Color/Form

Dark gray or dark yellow crystals. Cubic zinc blende structure., Dark grey or yellowish crystals, Green or yellow cubic crystals

CAS No.

20859-73-8
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Melting Point

Does not melt or decompose at temperatures up to 1832 °F. (EPA, 1998), 2,550 °C, 2500 °C
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